ethyl 2-benzylidene-7-methyl-5-(3-nitrophenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-benzylidene-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H19N3O5S/c1-3-31-22(28)19-14(2)24-23-25(20(19)16-10-7-11-17(13-16)26(29)30)21(27)18(32-23)12-15-8-5-4-6-9-15/h4-13,20H,3H2,1-2H3/b18-12-
• InChI Key: JUTAKLXJWVZJLY-PDGQHHTCSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC=CC=C4)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C/C4=CC=CC=C4)/S2)C
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol

Description

This compound is a derivative of thiazolo[3,2-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents. Thiazolo[3,2-a]pyrimidines, in particular, have been shown to possess various biological activities, including antitumor, antibacterial, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, some thiazolo[3,2-a]pyrimidines have been shown to exhibit neuroprotective and anti-inflammatory properties by inhibiting ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

Thiazolo[3,2-a]pyrimidines and their derivatives are promising scaffolds for the design of new medicines. Future research could focus on exploring the biological activities of this specific compound and optimizing its properties for potential therapeutic applications.